Palladium (10per cent on Activated Carbon)(~50per cent water by weight)
Palladium (10per cent on Activated Carbon)(~50per cent water by weight)
Palladium is an element with atomic symbol Pd, atomic number 46, and atomic weight 106.42.
Palladium, also known as 46PD or paladio, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Palladium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Outside of the human body, palladium can be found in a number of food items such as potato, garden onion, italian sweet red pepper, and yellow zucchini. This makes palladium a potential biomarker for the consumption of these food products. Palladium is a potentially toxic compound.
Palladium is chemical element (nickel group element atom) with atomic number 46. It is a nickel group element atom, a platinum group metal atom and a metal allergen.
Palladium, also known as 46PD or paladio, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Palladium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Outside of the human body, palladium can be found in a number of food items such as potato, garden onion, italian sweet red pepper, and yellow zucchini. This makes palladium a potential biomarker for the consumption of these food products. Palladium is a potentially toxic compound.
Palladium is chemical element (nickel group element atom) with atomic number 46. It is a nickel group element atom, a platinum group metal atom and a metal allergen.
Brand Name:
Vulcanchem
CAS No.:
7440-05-3
VCID:
VC0051930
InChI:
InChI=1S/Pd
SMILES:
[Pd]
Molecular Formula:
Pd
Molecular Weight:
106.4 g/mol
Palladium (10per cent on Activated Carbon)(~50per cent water by weight)
CAS No.: 7440-05-3
Reference Standards
VCID: VC0051930
Molecular Formula: Pd
Molecular Weight: 106.4 g/mol
| CAS No. | 7440-05-3 |
|---|---|
| Product Name | Palladium (10per cent on Activated Carbon)(~50per cent water by weight) |
| Molecular Formula | Pd |
| Molecular Weight | 106.4 g/mol |
| IUPAC Name | palladium |
| Standard InChI | InChI=1S/Pd |
| Standard InChIKey | KDLHZDBZIXYQEI-UHFFFAOYSA-N |
| SMILES | [Pd] |
| Canonical SMILES | [Pd] |
| Boiling Point | 2963 °C |
| Colorform | Silver-white, ductile metal Steel white Silver-white metal; cubic |
| Density | 12.02 g/cu cm |
| Melting Point | 1554.9 °C 1554.9°C |
| Physical Description | DryPowder, OtherSolid; OtherSolid; PelletsLargeCrystals, OtherSolid Solid |
| Description | Palladium is an element with atomic symbol Pd, atomic number 46, and atomic weight 106.42. Palladium, also known as 46PD or paladio, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Palladium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Outside of the human body, palladium can be found in a number of food items such as potato, garden onion, italian sweet red pepper, and yellow zucchini. This makes palladium a potential biomarker for the consumption of these food products. Palladium is a potentially toxic compound. Palladium is chemical element (nickel group element atom) with atomic number 46. It is a nickel group element atom, a platinum group metal atom and a metal allergen. |
| Solubility | Soluble in aqua regia and fused alkalies; insoluble in organic acids |
| Synonyms | Palladium |
| Vapor Pressure | 3.47 Pa (0.0260 mm Hg) at 1552 °C |
| PubChem Compound | 23938 |
| Last Modified | Nov 11 2021 |
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